Cas no 439693-47-7 (1,4-Dihydro-4-oxothieno2,3-dpyrimidine-6-carboxylic acid)

• Product Name: 1,4-Dihydro-4-oxothieno2,3-dpyrimidine-6-carboxylic acid
• CAS No: 439693-47-7
• MF: C₇H₄N₂O₃S
• MW: 196.183259963989
• MDL: MFCD19439693
• CID: 2090647
• PubChem ID: 71307787
• Update Time: 2025-04-21

1,4-Dihydro-4-oxothieno2,3-dpyrimidine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,4-DIHYDRO-4-OXOTHIENO[2,3-D]PYRIMIDINE-6-CARBOXYLIC ACID
• 3-d]pyriMidine-6-carboxylic acid
• 439693-47-7
• 4-oxo-1H,4H-thieno[2,3-d]pyrimidine-6-carboxylic acid
• 4-Oxo-1,4-dihydrothieno[2,3-d]pyrimidine-6-carboxylic acid
• CS-0110099
• D76975
• 4-oxo-3H-thieno[2,3-d]pyrimidine-6-carboxylic acid
• 1,4-Dihydro-4-oxothieno2,3-dpyrimidine-6-carboxylic acid

• MDL： MFCD19439693
• Inchi： 1S/C7H4N2O3S/c10-5-3-1-4(7(11)12)13-6(3)9-2-8-5/h1-2H,(H,11,12)(H,8,9,10)
• InChI Key： VMQOKBQPYZLGEX-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC2C(NC=NC1=2)=O

Computed Properties

• Exact Mass: 195.99426317Da
• Monoisotopic Mass: 195.99426317Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 107Ų